2-[(Pyridin-4-yl)methoxy]pyrazine

• IUPAC Name: 2-(pyridin-4-ylmethoxy)pyrazine
• InChI: InChI=1S/C10H9N3O/c1-3-11-4-2-9(1)8-14-10-7-12-5-6-13-10/h1-7H,8H2
• InChI Key: WEAKZKVPMOTEGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1COC2=NC=CN=C2
• Molecular Formula: C10H9N3O
• Molecular Weight: 187.20 g/mol
• CAS No.: 2200068-36-4

Description

2-[(Pyridin-4-yl)methoxy]pyrazine is a useful research compound. Its molecular formula is C10H9N3O and its molecular weight is 187.202. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic N-Oxide Molecules in Drug Development and Organic Synthesis

Heterocyclic N-oxide molecules, including pyrazine derivatives, play a significant role in organic synthesis, catalysis, and drug development due to their versatile synthetic intermediates and biological importance. Their applications extend to forming metal complexes, designing catalysts, asymmetric synthesis, and medicinal applications, showcasing potential in anticancer, antibacterial, and anti-inflammatory activities (Li et al., 2019).

Spin Crossover and Magnetic Properties

Spin crossover (SCO) active complexes of iron(II) involving pyrazole-pyridine/pyrazine ligands are studied for their synthesis, magnetic properties, and structural characterization. These complexes demonstrate significant SCO properties influenced by synthesis and crystallization methods, highlighting their potential in material science and magnetism research (Olguín & Brooker, 2011).

Pharmacological Properties of Pyrazine Derivatives

Pyrazine derivatives have been recognized for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, anticancer, and antidiabetic properties. Their widespread occurrence in nature and various synthetic methods have made them a focal point of research for developing clinically relevant compounds (Ferreira & Kaiser, 2012).

Pyrazines in Food Science

The generation of pyrazines through the Maillard reaction is an important aspect of food science, contributing to the baking, roasted, and nutty flavors in food products. Control strategies for pyrazines generation, including reactant modification and reaction conditions, offer insights into enhancing desirable flavors or minimizing off-flavors in food processing (Yu et al., 2021).

Medicinal Chemistry and Total Synthesis

Pyrazine and phenazine heterocycles are pivotal in drug discovery and medicinal chemistry due to their biological activities relevant to disease treatment. These compounds have been subjects of total synthesis approaches, highlighting their potential in innovative synthetic methodologies and therapeutic applications (Huigens et al., 2022).

Mechanism of Action

Target of Action

Similar compounds have been shown to target various enzymes and receptors, which suggests that 2-[(pyridin-4-yl)methoxy]pyrazine may have a similar range of targets .

Mode of Action

It is likely that the compound interacts with its targets by binding to active sites or allosteric sites, leading to changes in the targets’ function .

Biochemical Pathways

Based on the known targets of similar compounds, it can be inferred that this compound may affect a variety of biochemical pathways .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound .

Result of Action

Based on the known effects of similar compounds, it can be inferred that this compound may have a variety of effects at the molecular and cellular level .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . These factors can include pH, temperature, and the presence of other compounds .